22-Fluorovitamin D3
22-Fluorovitamin D3
Brand Name:
Vulcanchem
CAS No.:
110536-31-7
VCID:
VC0010610
InChI:
InChI=1S/C27H43FO/c1-18(2)8-15-26(28)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(29)12-9-19(22)3/h10-11,18,20,23-26,29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23+,24+,25-,26?,27+/m0/s1
SMILES:
CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)F
Molecular Formula:
C27H43FO
Molecular Weight:
402.6 g/mol
22-Fluorovitamin D3
CAS No.: 110536-31-7
VCID: VC0010610
Molecular Formula: C27H43FO
Molecular Weight: 402.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 110536-31-7 |
|---|---|
| Product Name | 22-Fluorovitamin D3 |
| Molecular Formula | C27H43FO |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | (1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-3-fluoro-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
| Standard InChI | InChI=1S/C27H43FO/c1-18(2)8-15-26(28)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(29)12-9-19(22)3/h10-11,18,20,23-26,29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23+,24+,25-,26?,27+/m0/s1 |
| Standard InChIKey | BULPIFATHWIAFY-YAPHLITASA-N |
| SMILES | CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)F |
| Canonical SMILES | CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)F |
| Synonyms | 22-fluorovitamin D3 |
| PubChem Compound | 6443891 |
| Last Modified | Jul 17 2023 |
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